Cas no 497261-95-7 (2,7-Octanedione, 4-[[(1-methylethyl)thio]methyl]-5-[(methylthio)methyl]-)

• Product Name: 2,7-Octanedione, 4-[[(1-methylethyl)thio]methyl]-5-[(methylthio)methyl]-
• CAS No: 497261-95-7
• MF: C₁₄H₂₆O₂S₂
• MW: 290.485042095184
• CID: 1531569
• Update Time: 2024-08-23

2,7-Octanedione, 4-[[(1-methylethyl)thio]methyl]-5-[(methylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,7-Octanedione, 4-[[(1-methylethyl)thio]methyl]-5-[(methylthio)methyl]-

• Inchi： 1S/C14H26O2S2/c1-10(2)18-9-14(7-12(4)16)13(8-17-5)6-11(3)15/h10,13-14H,6-9H2,1-5H3
• InChI Key： DERUMRVMHCLLNJ-UHFFFAOYSA-N
• SMILES： CC(=O)CC(CSC(C)C)C(CSC)CC(=O)C

Computed Properties

• Exact Mass: 290.13758

Experimental Properties

• Density: 1.026±0.06 g/cm3(Predicted)
• Boiling Point: 436.1±45.0 °C(Predicted)
• PSA: 34.14